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Fundamental Properties and Comparison

The table below summarizes the key properties of domiphen bromide for comparison with other cationic

surfactants.

Property

Domiphen Bromide

General Cationic Surfactants
(e.g., CTAB, BAC)

Chemical Class

Molecular Formula

Molecular Weight

Critical Micelle

Concentration (CMC)

Mechanism of Action

Quaternary Ammonium Compound

(QAC)

C22H40BrNO [1]

414.46 g/mol [1]

Exhibits two CMCs (cmc and cmcz)

[2] [3]

Disrupts bacterial cell membranes,
leading to lysis; surfactant action
reduces surface tension [5]

Quaternary Ammonium
Compounds (QACs)

Varies (e.g., CTAB: Ci9H42BrN)

Varies (e.g., CTAB: 364.45
g/mol)

Typically a single CMC value [4]

Disrupts bacterial cell

membranes; reduces surface
tension [4]
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General Cationic Surfactants

Property Domiphen Bromide
(e.g., CTAB, BAC)
Key Distinguishing Phenoxyethyl group attached to the Typically a simpler alkyl chain
Feature ammonium head; forms two micelle head group (e.g.,
types due to different conformers [2] trimethylammonium).
(3]
Antimicrobial Spectrum Broad-spectrum (bacteria, fungi); Broad-spectrum, but resistance
shows synergy with other drugs (e.qg., can develop [1]

Miconazole, Colistin) [1] [5]

Primary Antimicrobial preservative, Disinfectants, fabric softeners,
Research/Application disinfectant, phase-transfer catalyst, phase-transfer catalysts, DNA
Uses studied for anti-biofilm coatings and precipitation [4]

drug synergism [1] [5] [6]

Mechanism of Action and Signaling Pathways

The biological and physicochemical actions of domiphen bromide can be visualized through the following

pathways.
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Domiphen Bromide
(Cationic Surfactant)

xontact with microbe

Alution
Physicochemical Action /

[1. Monomers adsorb at interfacea
[2. Reduction of surface/interfacial tensiorD

[3. Micelle formation at CMC)

Unique Behavior: Formation of
a second micelle type at cmc:2

Outcome: Emulsification,
Solubilization, Detergency

Biologicam«‘\ti‘on (Antimicrobial)
[1. Interaction with negatively chargecD

microbial membrane

l

2. Membrane destabilizatioD

and permeabilization

In combination

Synergistic Effect:
Generation of excess ROS

3. Leakage of cellular contents
when combined with Miconazole

4. Disruption of vital processes

Enhanced killing of
(nutrient uptake, energy production)

biofilm cells

Outcome: Cell Lysis and Death

Click to download full resolution via product page

Key Experimental Data and Protocols

Supporting experimental data reveals domiphen bromide's unique solution behavior and provides validated

methods for its analysis.

UV Spectroscopic Determination of Dual CMCs
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This protocol is used to identify the unique dual critical micelle concentration (CMC) behavior of domiphen

bromide [2] [3].

e Objective: To determine the first (cmc) and second (cmcz) critical micelle concentrations of
domiphen bromide in aqueous solutions, with and without added potassium bromide (KBr).
e Materials:

[e]

o

[¢]

[¢]

o

Domiphen bromide
Potassium bromide (KBr)
High-purity water

UV-Vis Spectrophotometer
Quartz cuvettes

¢ Methodology:

[e]

Prepare a series of domiphen bromide solutions in water across a concentration range (e.g.,
0.1 mM to 50 mM).

Prepare a separate series of solutions with a constant, added concentration of KBr.

Record the UV absorption spectrum for each solution.

Plot the absorbance (or wavelength of maximum absorbance) against the logarithm of the
domiphen bromide concentration.

o Data Analysis: The plots will show distinct breaks or shifts at specific concentrations. These inflection

points are interpreted as the cmc and cmcz, where the surfactant molecules aggregate into two
different types of micelles, believed to be governed by different low-energy conformers of the
domiphen cation [2] [3].

Robust RP-HPLC Analysis Method

A modern reversed-phase HPLC method has been developed and validated for the quantification of

domiphen bromide in pharmaceuticals, which also serves as a stability-indicating assay [6].

e Objective: To provide a simple, sensitive, and reliable method for the quantitative determination of
domiphen bromide in pure form and commercial preparations.
e Materials:

[e]

[e]

[e]

o

o

[e]

Instrument: HPLC system with a DAD detector (e.g., Agilent 1260 Infinity II).
Column: Inertsil ODS-3 C18 column (250 mm x 3.0 mm, 5 pm).

Mobile Phase: Acetonitrile and 0.0116 M perchloric acid (70:30, v/v).

Flow Rate: 2.0 mL/min.

Detection: 275 nm.

Column Temperature: 25°C.

¢ Methodology:
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o Prepare stock and working standard solutions of domiphen bromide in an ethanol-water (1:1,
v/v) diluent.

o For formulated products (e.g., Maalox oral suspension), dilute an appropriate amount with the
same diluent and filter.

o Inject 20 pL of the sample and standard solutions.

¢ Validation Highlights [6]:

o Linearity: 1.132 — 1000 pg/mL (r2 > 0.999).

o Sensitivity: LOD 0.373 pg/mL; LOQ 1.132 pg/mL.

o Accuracy: 98.8 - 99.76%.

o Precision: RSD < 2% (intra-day and inter-day).

o Stability-Indicating Nature: The method successfully separated domiphen bromide from its
degradation products formed under forced degradation (acidic, basic, and oxidative conditions).

Research Implications and Applications

The unique properties of domiphen bromide make it particularly interesting for advanced research and

development applications.

e Material Science and Formulation: The phenomenon of dual CMCs suggests potential for creating
"smart" systems where properties change at specific concentration thresholds, useful for controlled
release or specialized detergency [2] [3].

e Combination Therapies: Research demonstrates that domiphen bromide restores the efficacy of
colistin against resistant Gram-negative bacteria and, when combined with miconazole, effectively
kills Candida biofilms by generating excess reactive oxygen species (ROS) [5]. This opens avenues
for new anti-infective strategies.

e Sustainable Analysis: The developed RP-HPLC method is notable for its green chemistry
attributes, replacing hazardous solvents like chloroform with an ethanol-water diluent, making it safer
and more environmentally friendly for quality control labs [6].

In summary, domiphen bromide stands out among cationic surfactants due to its unique dual CMC behavior
and significant synergism in antimicrobial applications. Its well-characterized and sustainable analytical

methods further support its relevance in modern pharmaceutical research.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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